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Compound of Interest

Compound Name: Sodium rhodizonate

Cat. No.: B147456

Technical Support Center: Sodium Rhodizonate
Test

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals using the sodium
rhodizonate test for the detection of lead and other divalent metals.

Frequently Asked Questions (FAQSs)

Q1: What is the principle of the sodium rhodizonate test?

The sodium rhodizonate test is a colorimetric spot test used for the qualitative detection of
certain metals, most notably lead (Pb) and barium (Ba).[1] The test relies on the reaction of
sodium rhodizonate with divalent metal ions to form colored, insoluble complexes.[1] The

color of the complex can vary depending on the metal present and the pH of the reaction.

Q2: What are the primary applications of the sodium rhodizonate test?

This test is widely used in forensic science for the detection of gunshot residue, as lead and
barium are common components of firearm primers.[1] It is also utilized in home and field test
kits for detecting lead in paint, dust, and soil. Additionally, it has applications in identifying lead
in various materials such as ceramics and plant tissues.

Q3: What color change indicates a positive result for lead?
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The color change indicating the presence of lead is pH-dependent. At a neutral pH, lead forms
a blue-violet complex with sodium rhodizonate. However, the most specific and commonly
used method involves adjusting the pH to approximately 2.8.[1] Under these acidic conditions,
lead forms a scarlet to pink-red complex.[1] Further confirmation with hydrochloric acid will turn
this pink/red color to a blue-violet, which is a strong indication of lead.[2][3]

Q4: Can other metals interfere with the sodium rhodizonate test?

Yes, several other divalent metals can react with sodium rhodizonate to produce colored
complexes, potentially leading to false-positive results. It is crucial to be aware of these
interferences when interpreting the test results.

Troubleshooting Guide

Issue 1: A positive color change was observed, but the
presence of lead is uncertain.

Cause: Interference from other divalent metals is a common cause of false-positive results. The
substrate itself may also contain interfering elements.

Solution:

e pH Adjustment and Confirmation: The most critical step to differentiate lead from most other
interfering metals is the use of an acidic solution. After observing an initial pink or red color
change with the sodium rhodizonate and buffer solution, apply a 5% solution of
hydrochloric acid (HCI).[2][3] If the pink/red color transitions to a blue-violet color, it confirms
the presence of lead.[2][3] Most other metal complexes will decolorize in the presence of
HCL.[4]

o Consider the Substrate: Be aware of the composition of the substrate being tested. For
example, testing on metal surfaces like cast iron can result in a color change due to the iron
itself.[4]

Issue 2: The test result is difficult to interpret on a dark-
colored substrate.
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Cause: The color of the substrate can mask the characteristic color change of the sodium
rhodizonate test.

Solution:

e Bashinski Transfer Method: This method is recommended for dark-colored items, such as
certain fabrics.[2]

o

Place a piece of filter paper over the area to be tested.
o Dampen the filter paper with 15% acetic acid.

o Cover the damp filter paper with several layers of dry filter paper and apply a hot iron until
all layers are dry.

o The lead residues will transfer to the top piece of filter paper.

o Process the filter paper with the sodium rhodizonate test as you would a standard
sample.[2]

Issue 3: The color of the positive result fades quickly.

Cause: The blue-violet lead rhodizonate complex can be unstable, especially with excess
hydrochloric acid.

Solution:
o Prompt Documentation: Photograph the test results immediately after the color change.[2]

e Control the Amount of HCI: Apply the 5% HCI solution sparingly, just enough to observe the
color change.

e Drying: Gently drying the test area with a hairdryer after the blue-violet color has developed
can help to stabilize the color by removing excess HCI.

Issue 4: No color change is observed, but the presence
of lead is suspected.
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Cause: This could be a false-negative result. Possible causes include low concentrations of
lead, improper sample preparation, or interference from the substrate.

Solution:

o Check Reagent Activity: Always perform a control test on a known lead-containing material to
ensure the reagents are active.[2] The sodium rhodizonate solution should be freshly
prepared, as it is typically effective for only about one hour.[3]

e Proper Surface Preparation: For painted surfaces, ensure you have penetrated all layers of
paint down to the substrate to expose any underlying lead-based paint.[5]

o Substrate Interference: Plaster substrates have been reported to sometimes interfere with
color development, potentially leading to false negatives.[5] Consider testing a different area
or using an alternative lead detection method if this is suspected.

Data Presentation

Table 1: Interference of Divalent Metals with the Sodium Rhodizonate Test
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Color of Complex with Behavior upon Addition of

Interfering Metal . ]
Sodium Rhodizonate 5% HCI

Turns Blue-Violet

Lead (Pb) Scarlet to Pink-Red (at pH 2.8) )
(Confirmatory)

Barium (Ba) Red-Brown Decolorizes
Strontium (Sr) Red-Brown Decolorizes
Copper (Cu) Red-Brown Decolorizes
Zinc (Zn) Brown-Violet Decolorizes
Iron (Fe) Blue Decolorizes
Cadmium (Cd) Red-Brown Decolorizes
Mercury (Hg) Red-Brown Decolorizes
Bismuth (Bi) Red-Brown Decolorizes
Calcium (Ca) Red-Brown Decolorizes

Note: The information in this table is a summary of qualitative observations. The concentration
at which these interferences occur can vary depending on the substrate and specific test
conditions.

Experimental Protocols

Protocol 1: Standard Sodium Rhodizonate Test for
General Surfaces

This protocol is adapted from forensic science procedures and is suitable for a variety of
surfaces such as clothing, drywall, and carpet.[3][6]

Reagents:

o Sodium Rhodizonate Solution: Prepare a saturated solution by dissolving sodium
rhodizonate powder in distilled or deionized water until the solution is the color of dark tea
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and a small amount of sediment remains. This solution should be prepared fresh before use.

[3]

» Buffer Solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100
mL of distilled or deionized water.[2]

» Hydrochloric Acid (5%): Add 5 mL of concentrated hydrochloric acid to 95 mL of distilled or
deionized water.[2]

Procedure:

Control Test: Perform a test on a known lead source to verify reagent activity.[2]

» Application of Sodium Rhodizonate: Spray the test area with the saturated sodium
rhodizonate solution.

» Application of Buffer: Spray the same area with the pH 2.8 buffer solution. This will eliminate
the yellow background color from the sodium rhodizonate. A pink or red color indicates the
possible presence of lead or other heavy metals.[2]

o Confirmation with HCI: Spray the same area with the 5% hydrochloric acid solution. If the
pink color fades and a blue-violet color develops, the presence of lead is confirmed.[2][3]

o Documentation: Photograph the results immediately.[2]

Protocol 2: Testing for Lead in Soil

This protocol provides a method for extracting lead from soil before testing.
Reagents:

e 4% Acetic Acid

e Sodium Rhodizonate Test Reagents (as in Protocol 1)

Procedure:

» Extraction: Soak 1 gram of the soil sample in 2 mL of 4% acetic acid for 30 minutes.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/fa/fa-30/fa-sop-30-distance-determination-sodium-rhodizonate-1692-2.pdf
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/fa/fa-30/fa-sop-30-distance-determination-sodium-rhodizonate-1692-1.pdf
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/fa/fa-30/fa-sop-30-distance-determination-sodium-rhodizonate-1692-1.pdf
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/fa/fa-30/fa-sop-30-distance-determination-sodium-rhodizonate-1692-1.pdf
https://www.benchchem.com/product/b147456?utm_src=pdf-body
https://www.benchchem.com/product/b147456?utm_src=pdf-body
https://www.benchchem.com/product/b147456?utm_src=pdf-body
https://www.benchchem.com/product/b147456?utm_src=pdf-body
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/fa/fa-30/fa-sop-30-distance-determination-sodium-rhodizonate-1692-1.pdf
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/fa/fa-30/fa-sop-30-distance-determination-sodium-rhodizonate-1692-1.pdf
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/fa/fa-30/fa-sop-30-distance-determination-sodium-rhodizonate-1692-2.pdf
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/fa/fa-30/fa-sop-30-distance-determination-sodium-rhodizonate-1692-1.pdf
https://www.benchchem.com/product/b147456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Testing: Use a swab or filter paper to collect a small amount of the acetic acid solution that
has been in contact with the soil.

o Colorimetric Analysis: Apply the sodium rhodizonate test reagents to the swab or filter
paper as described in Protocol 1.

Protocol 3: Testing on Painted Surfaces

This protocol is a general guideline for testing for lead in paint.
Procedure:

o Surface Preparation: Clean the surface to be tested. Cut a V-notch or scrape through all
layers of paint to the bare substrate.

o Application: Apply the sodium rhodizonate test reagents using a swab or dropper as
described in Protocol 1. Ensure the reagents come into contact with all exposed paint layers.

o Observation and Confirmation: Observe for the characteristic color changes, including the
confirmatory step with 5% HCI.

Visualizations

(T breparaion A Application & Observation
Prepare Fresh Perform Control Test “Apply Sodium Rhodizonate

Click to download full resolution via product page

Caption: Standard experimental workflow for the sodium rhodizonate test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Effect of different substrates on sodium rhodizonate test
results]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147456#effect-of-different-substrates-on-sodium-
rhodizonate-test-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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